4-Tert-butyl-1,3-oxazolidin-2-one
Overview
Description
4-Tert-butyl-1,3-oxazolidin-2-one is a cyclic organic compound with the molecular formula C7H13NO2 . It has a molecular weight of 143.19 and is a solid in its physical form . It is known for its purity, which is around 95% .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H13NO2/c1-7(2,3)5-4-10-6(9)8-5/h5H,4H2,1-3H3,(H,8,9) .Chemical Reactions Analysis
This compound is a versatile chiral auxiliary for asymmetric synthesis . It is used in various chemical reactions, including the preparation of 2-Oxazolidinone Derivative .Physical And Chemical Properties Analysis
This compound is a solid in its physical form . It has a molecular weight of 143.19 .Scientific Research Applications
Synthesis and Applications
4-Tert-butyl-1,3-oxazolidin-2-one is involved in various synthetic processes. For example, it's used in the practical one-pot preparation of chiral 4,5-disubstituted oxazolidan-2-ones, which are valuable as chiral auxiliaries with biological activity (Barta et al., 2000). Additionally, its derivatives are explored for the synthesis of β-amino acids, with significant applications in medicinal chemistry (Gundogdu, Şahin, & Kara, 2020).
Chemical Properties and Reactions
The compound is utilized in the preparation of substituted 5-aryl-1,3-oxazolidin-2-ones, which are important for producing aryl substituted aminoethanols (Wróbel, Bobin, & Karczewski, 2006). It also plays a role in the gold(I)-catalyzed formation of 5-methylene-1,3-oxazolidin-2-ones, showcasing its versatility in organic synthesis (Buzas & Gagosz, 2006).
Enzymatic and Microbial Applications
In biocatalysis, enzymes and microorganisms have been used for the asymmetric hydrolysis of derivatives of this compound, producing compounds of interest for pharmaceutical applications (Hamaguchi, Hasegawa, Kawaharada, & Watanabe, 1984).
Structural and Conformational Studies
The molecule's structural aspects have been studied, revealing details about its conformation and electronic properties, which are crucial for understanding its reactivity and interaction with other molecules (Willis, Beckwith, & Tozer, 1991).
Mechanism of Action
Target of Action
Oxazolidinone derivatives have been known to exhibit various pharmacological activities, suggesting they interact with multiple biological targets .
Mode of Action
aureus (MRSA) and other Gram-positive bacteria . This suggests that 4-Tert-butyl-1,3-oxazolidin-2-one might interact with bacterial proteins or enzymes, disrupting their normal function.
Result of Action
Given the antimicrobial activity of some oxazolidinone derivatives , it can be hypothesized that this compound may lead to the death of bacterial cells or inhibit their growth.
Action Environment
Environmental factors such as temperature, pH, and the presence of other substances can influence the action, efficacy, and stability of this compound .
properties
IUPAC Name |
4-tert-butyl-1,3-oxazolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-7(2,3)5-4-10-6(9)8-5/h5H,4H2,1-3H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKUHGFGTMLOSKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1COC(=O)N1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
134668-36-3 |
Source
|
| Record name | 4-tert-butyl-1,3-oxazolidin-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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